Cas no 5693-15-2 (5-(3,5-dimethoxyphenyl)-4-(2-phenylethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione)

• Product Name: 5-(3,5-dimethoxyphenyl)-4-(2-phenylethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• CAS No: 5693-15-2
• MF: C₁₉H₃₆O₄
• MW: 328.486746788025
• CID: 1600299
• Update Time: 2024-08-29

5-(3,5-dimethoxyphenyl)-4-(2-phenylethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-dimethoxyphenyl)-4-(2-phenylethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4H-1,2,4-Triazole-3-thiol, 5-(3,5-dimethoxyphenyl)-4-(2-phenylethyl)-
• 3-(3,5-dimethoxyphenyl)-4-(2-phenylethyl)-1H-1,2,4-triazole-5-thione
• Butanedioic acid, 2-pentadecyl-

• Inchi： 1S/C19H36O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17(19(22)23)16-18(20)21/h17H,2-16H2,1H3,(H,20,21)(H,22,23)
• InChI Key： DNYVOGIDRRPZJT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CCCCCCCCCCCCCCC)CC(O)=O

Computed Properties

• Exact Mass: 341.11997
• Monoisotopic Mass: 341.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.23
• Melting Point: 104-105 °C
• Boiling Point: 486.4°C at 760 mmHg
• Flash Point: 248°C
• Refractive Index: 1.622
• PSA: 46.09
• pka: 4.55±0.19(Predicted)